2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-6-nitro-1H-benzimidazole
• InChI: InChI=1S/C15H13N3O4/c1-21-13-6-3-9(7-14(13)22-2)15-16-11-5-4-10(18(19)20)8-12(11)17-15/h3-8H,1-2H3,(H,16,17)
• InChI Key: IAAMQNUXRWPNND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C15H13N3O4
• Molecular Weight: 299.28 g/mol

Description

2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole, also known as DMNB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzimidazole and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has also been shown to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell proliferation. In normal cells, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been shown to have minimal toxicity, indicating its potential as a selective anticancer agent. In addition, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been shown to exhibit fluorescent properties, making it useful as a probe for imaging and detection.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole is its versatility in various scientific fields, including medicinal chemistry, biochemistry, and material science. 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole can be easily synthesized using simple and cost-effective methods, making it accessible to researchers. However, one limitation of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole is its potential toxicity at high concentrations, which may limit its use in certain applications.

Future Directions

There are several future directions for 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole research, including the development of new synthetic methods, the investigation of its potential applications in other scientific fields, and the optimization of its anticancer activity. One potential direction is the synthesis of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole derivatives with improved selectivity and potency against cancer cells. Another potential direction is the development of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole-based materials with enhanced functional properties, such as improved conductivity and stability. Furthermore, the investigation of the mechanism of action of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole in various biological systems may lead to the discovery of new therapeutic targets for cancer treatment.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole involves the reaction of 3,4-dimethoxyaniline and 5-nitro-1H-benzimidazole in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or acetic acid. The resulting product is then purified using column chromatography or recrystallization to obtain pure 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been shown to exhibit anticancer activity by inhibiting the proliferation of cancer cells. In biochemistry, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been used as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy. In material science, 2-(3,4-dimethoxyphenyl)-5-nitro-1H-benzimidazole has been used as a building block for the synthesis of functional materials, such as liquid crystals and organic semiconductors.